Cas no 2172160-70-0 (4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol)

• Product Name: 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol
• CAS No: 2172160-70-0
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 6499256
• PubChem ID: 165542131
• Update Time: 2025-11-06

4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol
• EN300-1624588
• 2172160-70-0

• Inchi： 1S/C11H22O2/c1-8(2)4-10-5-9(7-13-3)6-11(10)12/h8-12H,4-7H2,1-3H3
• InChI Key： OKNKUHBOSUHWIW-UHFFFAOYSA-N
• SMILES： OC1CC(COC)CC1CC(C)C

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol

Comprehensive Overview of 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol (CAS No. 2172160-70-0)

4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol (CAS No. 2172160-70-0) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. This cyclopentanol derivative is characterized by its unique structural features, including a methoxymethyl group and a 2-methylpropyl side chain, which contribute to its distinct physicochemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility and relevance in modern synthetic chemistry.

The compound's molecular structure, featuring a cyclopentane core, makes it a valuable building block for the synthesis of more complex molecules. Its hydroxyl group at the 1-position and the methoxymethyl substituent at the 4-position provide multiple sites for chemical modification, enabling its use in the development of flavoring agents, perfume ingredients, and bioactive molecules. The presence of the 2-methylpropyl group further enhances its lipophilicity, which is a critical factor in its potential applications in cosmetic formulations and aroma chemistry.

In recent years, the demand for sustainable and green chemistry solutions has driven innovation in the synthesis of compounds like 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol. Researchers are exploring catalytic methods and biocatalytic approaches to produce this compound more efficiently and with reduced environmental impact. This aligns with the growing consumer preference for eco-friendly products and the industry's shift toward green manufacturing practices. The compound's potential role in natural product synthesis and renewable resource utilization further underscores its relevance in contemporary chemical research.

From a commercial perspective, 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol is of interest to companies specializing in specialty chemicals and custom synthesis. Its applications extend to the food and beverage industry, where it may serve as a precursor for flavor enhancers, and to the personal care sector, where its olfactory properties could be harnessed for fragrance development. The compound's CAS No. 2172160-70-0 is frequently searched in databases by professionals seeking reliable suppliers or technical data, highlighting its industrial significance.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and chromatography are essential for characterizing 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol and ensuring its purity for various applications. Quality control is paramount, particularly when the compound is intended for use in consumer products or pharmaceutical research. Regulatory compliance and safety assessments are also critical considerations, as the compound must meet stringent standards before commercialization.

Looking ahead, the potential of 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol in drug discovery and material science is an area of active exploration. Its structural motifs are reminiscent of those found in terpenoids and other natural compounds, which often exhibit biological activity. As such, this compound could serve as a scaffold for the development of novel therapeutic agents or functional materials. The integration of computational chemistry and machine learning tools in its study may further accelerate its application in cutting-edge research.

In summary, 4-(methoxymethyl)-2-(2-methylpropyl)cyclopentan-1-ol (CAS No. 2172160-70-0) represents a fascinating example of how specialized organic compounds can bridge the gap between fundamental research and industrial innovation. Its multifaceted applications, coupled with the growing emphasis on sustainability and green chemistry, position it as a compound of enduring interest to scientists and industry professionals alike.